Cas no 15469-98-4 (Benzene, 1,1'-(1-ethoxy-2-propyn-1-ylidene)bis-)

Benzene, 1,1'-(1-ethoxy-2-propyn-1-ylidene)bis- structure
15469-98-4 structure
Product name:Benzene, 1,1'-(1-ethoxy-2-propyn-1-ylidene)bis-
CAS No:15469-98-4
MF:C17H16O
MW:236.308344841003
CID:1329399
PubChem ID:12275390

Benzene, 1,1'-(1-ethoxy-2-propyn-1-ylidene)bis- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1,1'-(1-ethoxy-2-propyn-1-ylidene)bis-
    • DTXSID501248846
    • 15469-98-4
    • 1,1a(2)-(1-Ethoxy-2-propyn-1-ylidene)bis[benzene]
    • Inchi: InChI=1S/C17H16O/c1-3-17(18-4-2,15-11-7-5-8-12-15)16-13-9-6-10-14-16/h1,5-14H,4H2,2H3
    • InChI Key: IZCUSKRQQIWBSK-UHFFFAOYSA-N
    • SMILES: CCOC(C#C)(C1=CC=CC=C1)C2=CC=CC=C2

Computed Properties

  • Exact Mass: 236.120115130g/mol
  • Monoisotopic Mass: 236.120115130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 268
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 9.2Ų
  • XLogP3: 3.7

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